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Compound of Interest

Compound Name:
Pyrimidine-5-boronic acid pinacol

ester

Cat. No.: B130267 Get Quote

An In-depth Technical Guide to the Storage and Handling of Pyrimidine-5-boronic acid
pinacol ester

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrimidine-5-boronic acid pinacol ester is a valuable reagent in organic synthesis,

particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, for the formation

of carbon-carbon bonds.[1] Its utility in the synthesis of complex molecules, including indole

derivatives as selective Pim kinase inhibitors and inhibitors of TGF-β1 and activin A signaling,

underscores its importance in medicinal chemistry and drug development.[2] However, as a

boronic acid derivative, its stability and reactivity necessitate careful storage and handling to

ensure its integrity and to mitigate potential hazards. This guide provides a comprehensive

overview of the best practices for the storage and handling of pyrimidine-5-boronic acid
pinacol ester, including safety precautions, storage conditions, and handling procedures.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of pyrimidine-5-boronic acid
pinacol ester is fundamental to its safe handling and effective use.
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Property Value

Molecular Formula C10H15BN2O2

Molecular Weight 206.05 g/mol [1][3]

Appearance White to off-white solid[1]

Melting Point 60-66°C[3]

Boiling Point 308.9°C at 760 mmHg[3]

Density 1.07 g/cm³[3]

CAS Number 321724-19-0[1][3]

Safety and Hazard Information
Pyrimidine-5-boronic acid pinacol ester is classified with specific hazard statements that

require attention. All personnel handling this compound should be thoroughly familiar with its

Safety Data Sheet (SDS).

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the product's SDS.[3][6] Key precautions include avoiding breathing dust, washing hands

thoroughly after handling, and wearing appropriate personal protective equipment (PPE).[3][6]

Storage and Stability
Proper storage is critical to maintaining the quality and reactivity of pyrimidine-5-boronic acid
pinacol ester.
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Recommended Storage Conditions
The recommended storage conditions for pyrimidine-5-boronic acid pinacol ester vary

depending on its form (solid or in solution).

Form Storage Temperature Shelf Life

Powder -20°C 3 years[1]

Powder 4°C (Refrigerator) 2 years[1][4]

In Solvent -80°C 6 months[1]

In Solvent -20°C 1 month[1]

Key Storage Considerations:

Moisture Sensitivity: Boronic acids and their esters are susceptible to hydrolysis. The

container should be tightly closed and stored in a dry, well-ventilated place.[3]

Inert Atmosphere: While not always explicitly stated for this specific compound in the search

results, it is general best practice for boronic esters to be stored under an inert atmosphere

(e.g., argon or nitrogen) to prevent degradation.

Light Sensitivity: Although not specified, protection from light is a general good practice for

storing chemical reagents.

Handling Procedures
Adherence to proper handling procedures is essential for user safety and for preserving the

integrity of the compound.

Personal Protective Equipment (PPE)
When handling pyrimidine-5-boronic acid pinacol ester, the following PPE should be worn:

[3][6]

Eye Protection: Safety glasses with side-shields or goggles.
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Hand Protection: Compatible chemical-resistant gloves. Gloves must be inspected prior to

use.[7]

Skin and Body Protection: A laboratory coat and other protective clothing as needed to

prevent skin contact.

Respiratory Protection: Use only in a well-ventilated area.[3][6] If dust is generated, a

NIOSH-approved respirator may be necessary.

General Handling Workflow
The following diagram illustrates a general workflow for handling pyrimidine-5-boronic acid
pinacol ester in a laboratory setting.
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Figure 1: General Handling Workflow
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Figure 1: General Handling Workflow

Experimental Protocols
While specific, detailed experimental protocols for the use of pyrimidine-5-boronic acid
pinacol ester were not found in the initial search, general best practices for handling air- and

moisture-sensitive reagents should be followed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b130267?utm_src=pdf-body-img
https://www.benchchem.com/product/b130267?utm_src=pdf-body
https://www.benchchem.com/product/b130267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution in Solvents
When preparing solutions of pyrimidine-5-boronic acid pinacol ester, it is crucial to use

anhydrous solvents to prevent hydrolysis. Common solvents for Suzuki-Miyaura reactions

include dimethylformamide (DMF), dioxane, and tetrahydrofuran (THF). Solubility in DMSO has

been noted as 100 mg/mL, though ultrasonic assistance may be needed.[1] It is also

highlighted that hygroscopic DMSO can significantly impact solubility.[1]

Troubleshooting and Stability Considerations
The primary degradation pathway for boronic acid pinacol esters is hydrolysis. The following

decision tree can help in troubleshooting potential issues related to compound stability.
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Figure 2: Stability Troubleshooting
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Figure 2: Stability Troubleshooting

First Aid Measures
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In case of exposure, the following first aid measures should be taken:[3][6]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If you feel unwell, call a POISON CENTER or doctor/physician.[3][6]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[3][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3][6]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention

if symptoms occur.[6]

Disposal Considerations
Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, national, and international regulations.[3][6] Avoid release to the environment.[7]

Conclusion
The effective and safe use of pyrimidine-5-boronic acid pinacol ester in research and

development is contingent upon a thorough understanding of its properties and adherence to

strict storage and handling protocols. By following the guidelines outlined in this document,

researchers can ensure the integrity of the reagent, obtain reliable and reproducible results,

and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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